Cas no 1009335-39-0 (N-CBZ-cis-4-Hydroxy-L-prolinol)

• Product Name: N-CBZ-cis-4-Hydroxy-L-prolinol
• CAS No: 1009335-39-0
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD18837818
• CID: 1123767
• PubChem ID: 59704763
• Update Time: 2025-10-30

N-CBZ-cis-4-Hydroxy-L-prolinol Chemical and Physical Properties

Names and Identifiers

• N-CBZ-cis-4-Hydroxy-L-prolinol
• (2R,4R)-benzyl 4-hydroxy-2-(hydroxyMethyl)pyrrolidine-1-carboxylate
• AKOS027339704
• DB-222759
• MFCD18837818
• WDEQGLDWZMIMJM-VXGBXAGGSA-N
• AS-72242
• CS-0060538
• F11507
• (2R,4R)-Benzyl4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• 1009335-39-0
• benzyl (2R,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• SCHEMBL12164616
• (2R,4R) -Phenyl-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate

• MDL： MFCD18837818
• Inchi： 1S/C13H17NO4/c15-8-11-6-12(16)7-14(11)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,15-16H,6-9H2/t11-,12-/m1/s1
• InChI Key： WDEQGLDWZMIMJM-VXGBXAGGSA-N
• SMILES： O[C@H]1CN(C(=O)OCC2C=CC=CC=2)[C@@H](CO)C1

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on N-CBZ-cis-4-Hydroxy-L-prolinol

Comprehensive Overview of N-CBZ-cis-4-Hydroxy-L-prolinol (CAS No. 1009335-39-0): Properties, Applications, and Industry Insights

N-CBZ-cis-4-Hydroxy-L-prolinol (CAS No. 1009335-39-0) is a specialized chiral building block widely utilized in pharmaceutical synthesis and organic chemistry. This compound, featuring a cis-4-hydroxyprolinol backbone protected by a carbobenzyloxy (CBZ) group, has garnered significant attention due to its versatility in asymmetric synthesis and drug development. Its molecular structure combines a rigid proline scaffold with a hydroxyl group, enabling precise stereochemical control in complex reactions.

In recent years, the demand for N-CBZ-protected amino alcohols like this compound has surged, driven by the pharmaceutical industry's focus on peptide-based therapeutics and small-molecule drugs. Researchers frequently search for "N-CBZ-cis-4-Hydroxy-L-prolinol synthesis" or "CAS 1009335-39-0 applications," reflecting its role in crafting bioactive molecules. The compound's hydroxyprolinol moiety is particularly valuable for designing enzyme inhibitors and receptor modulators, aligning with trends in targeted drug discovery.

The compound's stability under mild conditions makes it ideal for multi-step syntheses. Analytical techniques such as HPLC and chiral chromatography confirm its high enantiomeric purity (>98%), a critical parameter for regulatory compliance in drug manufacturing. Industry professionals often inquire about "N-CBZ-cis-4-Hydroxy-L-prolinol solubility" and "storage conditions," as these factors impact its handling in laboratory settings. Proper storage at 2-8°C under inert atmosphere ensures long-term stability.

Emerging applications include its use in PROTACs (Proteolysis Targeting Chimeras) development, a hot topic in cancer research. The hydroxyproline derivative's ability to confer water solubility while maintaining structural rigidity addresses key challenges in bifunctional molecule design. This aligns with Google Trends data showing increased searches for "PROTAC linker chemistry" and "peptidic scaffolds in drug discovery."

From a green chemistry perspective, recent publications explore N-CBZ-cis-4-Hydroxy-L-prolinol as a substrate for biocatalytic transformations. Enzymatic methods to selectively modify its hydroxyl group reduce reliance on heavy metal catalysts, responding to industry demands for sustainable processes. Patent analyses reveal growing IP activity around derivatives of this compound, particularly in metabolic disease and CNS drug pipelines.

Quality control protocols for CAS No. 1009335-39-0 typically involve NMR, mass spectrometry, and optical rotation measurements. Suppliers emphasizing "GMP-grade N-CBZ-cis-4-Hydroxy-L-prolinol" see higher engagement, reflecting the compound's transition from research-scale to clinical-stage applications. The market has also seen innovation in solid-phase synthesis methodologies incorporating this building block.

In conclusion, N-CBZ-cis-4-Hydroxy-L-prolinol represents a critical tool for modern medicinal chemistry. Its unique stereochemistry and functional group compatibility position it at the intersection of several cutting-edge therapeutic approaches, from peptide-drug conjugates to molecular glues. As synthetic strategies evolve, this compound's role in addressing unmet medical needs continues to expand.